Cas no 22677-21-0 ((4R)-4-hydroxypyrrolidin-2-one)

(4R)-4-Hydroxypyrrolidin-2-one is a chiral lactam derivative with significant utility in organic synthesis and pharmaceutical applications. Its stereospecific hydroxyl group at the 4-position enhances its role as a versatile intermediate for constructing complex molecules, particularly in the synthesis of bioactive compounds and enantioselective transformations. The compound’s rigid pyrrolidinone scaffold offers stability while enabling functionalization at multiple sites, making it valuable for developing peptidomimetics and heterocyclic frameworks. Its high purity and defined stereochemistry ensure reproducibility in research and industrial processes. Additionally, its compatibility with various reaction conditions underscores its adaptability in medicinal chemistry and asymmetric synthesis.
(4R)-4-hydroxypyrrolidin-2-one structure
22677-21-0 structure
Product Name:(4R)-4-hydroxypyrrolidin-2-one
CAS No:22677-21-0
MF:C4H7NO2
MW:101.103881120682
MDL:MFCD00273364
CID:52125
PubChem ID:24871603
Update Time:2025-05-27

(4R)-4-hydroxypyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (R)-4-Hydroxy-2-pyrrolidone
    • (R)-(+)-4-Hydroxy-2-pyrrolidone
    • (R)-(+)-4-Hydroxy-2-pyrrolidinone
    • (R)-4-Hydroxy-2-pyrrolidinone
    • (R)-4-Hydroxypyrrolidin-2-one
    • (4R)-4-hydroxy-2-pyrrolidinone
    • (4R)-4-hydroxy-2-pyrrolidone
    • 4(R)-hydroxy-2-pyrrolidinone
    • RHPD
    • 2-Pyrrolidinone,4-hydroxy-, (R)- (8CI)
    • (4R)-4-Hydroxypyrrolidin-2-one
    • (R)-4-Hydroxy-pyrrolidin-2-one
    • (R)-beta-Hydroxy-gamma-butyrolactam
    • 2-PYRROLIDINONE, 4-HYDROXY-, (4R)-
    • 2-Pyrrolidinone, 4-hydroxy-, (R)-
    • PubChem6351
    • R-4-Hydroxy-2-pyrrolidone
    • (R)-4-hydroxy-pyrrolidinone
    • K
    • A4845
    • A816305
    • BP-13195
    • AM20090229
    • (4R)-4-Hydroxy-pyrrolidin-2-on
    • CS-W013709
    • SCHEMBL164602
    • MFCD00273364
    • AKOS016015599
    • DS-12338
    • EN300-82536
    • 3,4-Dihydro-2H-pyrrole-3,5-diol
    • 7UK
    • (R)-(+)-4-Hydroxy-2-pyrrolidinone, 97%
    • DTXSID60945342
    • 22677-21-0
    • IOGISYQVOGVIEU-GSVOUGTGSA-N
    • (4R)-4-oxidanylpyrrolidin-2-one; (R)-4-hydroxypyrrolidin-2-one
    • (4R)-4-oxidanylpyrrolidin-2-one
    • (4R)-4-hydroxypyrrolidin-2-one
    • MDL： MFCD00273364
    • Inchi： 1S/C4H7NO2/c6-3-1-4(7)5-2-3/h3,6H,1-2H2,(H,5,7)/t3-/m1/s1
    • InChI Key： IOGISYQVOGVIEU-GSVOUGTGSA-N
    • SMILES： O[C@@H]1CC(NC1)=O

Computed Properties

  • Exact Mass: 101.04800
  • Monoisotopic Mass: 101.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -1.4
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.292
  • Melting Point: 156-159 °C (lit.)
  • Boiling Point: 363.6°C at 760 mmHg
  • Flash Point: 173.7±25.9 °C
  • Refractive Index: 1.513
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 49.33000
  • LogP: -0.80400
  • Solubility: Not determined
  • Optical Activity: [α]23/D +43°, c = 1 in ethanol

(4R)-4-hydroxypyrrolidin-2-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26
  • Storage Condition：Sealed in dry,Room Temperature

(4R)-4-hydroxypyrrolidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

(4R)-4-hydroxypyrrolidin-2-one Pricemore >>

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Ambeed
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 $77.0 2025-02-25
Alichem
A107000001-250mg
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Alichem
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(4R)-4-hydroxypyrrolidin-2-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:22677-21-0)(R)-(+)-4-HYDROXY-2-PYRROLIDINONE
Order Number:sfd5782
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:22677-21-0)(R)-(+)-4-HYDROXY-2-PYRROLIDINONE
sfd5782
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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